Cas no 2639404-63-8 (tert-butyl octahydropyrrolo3,4-cpyrrole-1-carboxylate)

• Product Name: tert-butyl octahydropyrrolo3,4-cpyrrole-1-carboxylate
• CAS No: 2639404-63-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5639932
• PubChem ID: 165901786
• Update Time: 2023-11-27

tert-butyl octahydropyrrolo3,4-cpyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639404-63-8
• EN300-27783814
• tert-butyl octahydropyrrolo[3,4-c]pyrrole-1-carboxylate
• tert-butyl octahydropyrrolo3,4-cpyrrole-1-carboxylate

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)9-8-6-12-4-7(8)5-13-9/h7-9,12-13H,4-6H2,1-3H3
• InChI Key： BIIXXQHAPFLGQP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2CNCC2CN1)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4Ų